molecular formula C17H17N3O7S B2826329 (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide CAS No. 895458-46-5

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide

Cat. No.: B2826329
CAS No.: 895458-46-5
M. Wt: 407.4
InChI Key: YCHIFCWJOLCYHQ-ZCXUNETKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide is a potent and selective small-molecule inhibitor of B-cell lymphoma 2 (Bcl-2) family proteins. Its primary research value lies in its ability to induce apoptosis (programmed cell death) in cancer cells by disrupting the protein-protein interactions between pro-survival Bcl-2 members (like Bcl-2, Bcl-xL) and pro-apoptotic proteins such as BIM and BAX. This mechanism is particularly relevant in the study of hematological malignancies, where cancer cells often overexpress Bcl-2 to evade cell death. Research indicates this compound demonstrates high potency and efficacy in models of chronic lymphocytic leukemia (CLL), making it a valuable chemical tool for investigating the Bcl-2 pathway, studying mechanisms of treatment resistance, and developing novel anti-cancer therapeutics. This product is intended for research applications in vitro and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic procedures. Source

Properties

IUPAC Name

N-[5,6-dimethoxy-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-5-nitrofuran-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O7S/c1-24-7-6-19-10-8-12(25-2)13(26-3)9-14(10)28-17(19)18-16(21)11-4-5-15(27-11)20(22)23/h4-5,8-9H,6-7H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YCHIFCWJOLCYHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC=C(O3)[N+](=O)[O-])OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3O7S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide is a synthetic compound belonging to the class of benzothiazole derivatives. This compound exhibits a complex structure characterized by a benzo[d]thiazole core, methoxy groups, and a nitro-substituted furan ring. Its unique structural features suggest potential for diverse biological activities, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The molecular formula for this compound is C21H24N2O6SC_{21}H_{24}N_{2}O_{6}S with a molecular weight of approximately 432.5 g/mol. The presence of multiple functional groups enhances its reactivity and interactions within biological systems.

PropertyValue
Molecular FormulaC₁₉H₁₉N₃O₆S
Molecular Weight432.5 g/mol
StructureChemical Structure

Biological Activity Overview

The biological activity of (Z)-N-(5,6-dimethoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide has been assessed through various in vitro and in vivo studies. Key areas of focus include:

1. Anticancer Activity
Research indicates that benzothiazole derivatives can inhibit cancer cell proliferation. For instance, compounds similar to this one have shown significant activity against various cancer cell lines, including A431, A549, and H1299. In particular, studies have demonstrated that these compounds can induce apoptosis and halt cell cycle progression at specific concentrations (1–4 μM) .

2. Enzyme Inhibition
The compound’s potential as an enzyme inhibitor has been evaluated, particularly against the NQO2 enzyme. Benzothiazole derivatives have exhibited varying degrees of inhibition with IC50 values ranging from nanomolar to micromolar levels depending on structural modifications. For example, compounds with methoxy substitutions showed enhanced inhibitory effects compared to their halogenated counterparts .

3. Antimicrobial Activity
Compounds within the benzothiazole class have also been studied for their antimicrobial properties. The presence of methoxy groups has been correlated with increased antimicrobial efficacy against several pathogens .

Case Studies and Research Findings

Recent studies have provided insights into the biological mechanisms and therapeutic potentials of this compound:

  • Study on Apoptosis Induction : A study involving the compound B7 (related to the benzothiazole class) demonstrated its ability to promote apoptosis in cancer cells through caspase activation and modulation of pro-inflammatory cytokines like IL-6 and TNF-α .
  • Structural Activity Relationships (SAR) : Investigations into the SAR of benzothiazole derivatives revealed that modifications such as introducing methoxy or nitro groups significantly influenced biological activity. For example, replacing methoxy groups with hydroxyl groups enhanced NQO2 inhibition significantly .

Comparison with Similar Compounds

Structural Analogues from Thiazolo-Pyrimidine Derivatives ()

Compounds 11a and 11b (thiazolo[3,2-a]pyrimidine derivatives) share a thiazole core but differ in their fused ring systems and substituents:

Parameter Target Compound Compound 11a () Compound 11b ()
Core structure Benzo[d]thiazole Thiazolo[3,2-a]pyrimidine Thiazolo[3,2-a]pyrimidine
Key substituents 5,6-dimethoxy, 3-(2-methoxyethyl) 2,4,6-trimethylbenzylidene 4-cyanobenzylidene
Functional groups Nitrofuran carboxamide Carbonitrile (CN) Carbonitrile (CN)
Molecular formula C₁₈H₂₀N₄O₇S (calculated) C₂₀H₁₀N₄O₃S C₂₂H₁₇N₃O₃S
Molecular weight ~452.44 g/mol 386.38 g/mol 403.44 g/mol
Melting point Not reported 243–246 °C 213–215 °C

Key differences :

  • Higher molecular weight in the target compound due to methoxy substituents may increase lipophilicity, affecting bioavailability.

Benzo[d]thiazole Derivatives ()

The PubChem-listed compound (Z)-N-(3-allyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide shares the benzo[d]thiazole core and nitrofuran carboxamide group but differs in substituents:

  • Substituents : 3-allyl and 6-methoxy vs. 5,6-dimethoxy and 3-(2-methoxyethyl) in the target.
  • Impact : The allyl group introduces steric bulk, while the 2-methoxyethyl chain in the target may enhance solubility via ether oxygen interactions .

Thiazolylmethylcarbamate Analogs ()

Compounds such as Bis(thiazol-5-ylmethyl) carbamates differ significantly:

  • Core structure : Carbamate-linked thiazoles vs. carboxamide-linked benzothiazole in the target.

Research Findings and Data Analysis

Spectroscopic Comparisons

  • IR spectroscopy : The target’s nitro group would show strong absorption near 1,520–1,350 cm⁻¹, while ’s nitriles absorb at ~2,219 cm⁻¹ .
  • NMR : Methoxy protons (δ ~3.2–3.8 ppm) in the target contrast with methyl groups (δ ~2.2–2.4 ppm) in ’s compounds .

Q & A

Q. What are the recommended synthetic routes for synthesizing this compound?

The synthesis typically involves multi-step reactions focusing on constructing the benzothiazole core and introducing substituents. Key steps include:

  • Benzothiazole ring formation : Cyclization of 2-aminothiophenol derivatives with aldehydes/ketones under acidic conditions .
  • Substitution reactions : Methoxyethyl and nitrofuran groups are introduced via nucleophilic substitution or coupling reactions. For example, alkylation of the benzothiazole nitrogen with 2-methoxyethyl halides under basic conditions .
  • Carboxamide linkage : Coupling the nitrofuran-2-carboxylic acid moiety to the benzothiazole intermediate using carbodiimide-based reagents (e.g., EDC/HOBt) .

Q. Example Reaction Table :

StepReaction TypeReagents/ConditionsYield (%)
1CyclizationH2SO4, 80°C, 6h60–70
2AlkylationK2CO3, DMF, 60°C50–65
3Amide CouplingEDC, HOBt, DCM70–85

Q. What analytical techniques are critical for structural confirmation and purity assessment?

  • NMR Spectroscopy : 1H and 13C NMR confirm regiochemistry and Z/E configuration (e.g., characteristic imine proton shifts at δ 8.5–9.5 ppm) .
  • High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]+ for C19H20N3O7S2: calculated 466.0748) .
  • HPLC-PDA : Assesses purity (>95% by area normalization) .

Q. Key Analytical Parameters :

TechniqueParameters
1H NMR500 MHz, DMSO-d6
HRMSESI+, m/z 466.0748
HPLCC18 column, 70:30 MeOH/H2O

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance yield and selectivity?

  • Solvent Selection : Polar aprotic solvents (e.g., DMF) improve alkylation efficiency by stabilizing transition states .
  • Catalyst Screening : Pd-based catalysts (e.g., Pd(PPh3)4) enhance coupling reactions for nitrofuran incorporation .
  • Temperature Control : Lower temperatures (0–5°C) during amide coupling reduce side-product formation .

Q. Case Study :

  • Issue : Low yield (<50%) in alkylation step.
  • Solution : Switching from K2CO3 to Cs2CO3 increased basicity and improved nucleophilic substitution, raising yield to 65% .

Q. What strategies resolve contradictions in reported biological activity data?

Contradictions may arise from assay variability (e.g., bacterial strain differences) or impurities. Mitigation strategies include:

  • Standardized Assays : Use CLSI guidelines for antimicrobial testing to ensure reproducibility .
  • Dose-Response Curves : Establish IC50/EC50 values across multiple cell lines (e.g., HepG2 vs. MCF-7 for anticancer activity) .
  • Metabolite Profiling : LC-MS/MS identifies degradation products that may interfere with activity .

Q. Example Data Comparison :

StudyMIC (µg/mL) vs. S. aureusNotes
A12.5Pure compound
B50.090% purity, impurities detected

Q. How is the mechanism of action elucidated for this compound?

  • Target Identification :
    • Pull-Down Assays : Biotinylated analogs capture binding proteins (e.g., nitroreductases in bacterial cells) .
    • Molecular Docking : Nitrofuran moiety interacts with NADH-binding pockets in nitroreductase enzymes .
  • Pathway Analysis : RNA-seq reveals downregulation of DNA repair genes (e.g., recA) in treated E. coli .

Q. Key Findings :

  • Nitro group reduction generates reactive intermediates, causing DNA strand breaks .
  • Methoxyethyl side chain enhances membrane permeability, increasing intracellular accumulation .

Structure-Activity Relationship (SAR) Considerations

Q. Modifications Impacting Bioactivity :

SubstituentEffect
5,6-Dimethoxy ↑ Lipophilicity, improves CNS penetration
2-Methoxyethyl ↓ Cytotoxicity via reduced off-target binding
Nitro Group Essential for pro-drug activation

Q. SAR Table :

AnalogSubstituent ChangesMIC (µg/mL)
15-NO2 → 5-NH2>100
2Methoxyethyl → Methyl25

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.